Cas no 89517-12-4 (3-Pyridinecarboxylic acid, (3,7-dichloro-8-quinolinyl)methyl ester)

3-Pyridinecarboxylic acid, (3,7-dichloro-8-quinolinyl)methyl ester structure
89517-12-4 structure
Product Name:3-Pyridinecarboxylic acid, (3,7-dichloro-8-quinolinyl)methyl ester
CAS No:89517-12-4
MF:C16H10Cl2N2O2
MW:333.168801784515
CID:598009
PubChem ID:13264099
Update Time:2025-04-19

3-Pyridinecarboxylic acid, (3,7-dichloro-8-quinolinyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, (3,7-dichloro-8-quinolinyl)methyl ester
    • (3,7-dichloroquinolin-8-yl)methyl pyridine-3-carboxylate
    • (3,7-Dichloroquinolin-8-yl)methyl nicotinate
    • DTXSID60532938
    • 89517-12-4
    • Inchi: 1S/C16H10Cl2N2O2/c17-12-6-10-3-4-14(18)13(15(10)20-8-12)9-22-16(21)11-2-1-5-19-7-11/h1-8H,9H2
    • InChI Key: HJLHEFPKVYFWRB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=CC(=CN=C2C=1COC(C1C=NC=CC=1)=O)Cl

Computed Properties

  • Exact Mass: 332.0119330g/mol
  • Monoisotopic Mass: 332.0119330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 52.1Ų
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